Cas no 959578-21-3 (1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)
959578-21-3 structure
Product Name:1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
CAS No:959578-21-3
MF:C12H11BrN2O2
MW:295.131942033768
MDL:MFCD06200972
CID:3061228
PubChem ID:2763998
Update Time:2025-04-21
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
- AKOS005070564
- 4Y-0814
- 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid
- 959578-21-3
- 1H-Pyrazole-4-carboxylic acid, 1-(2-bromophenyl)-3,5-dimethyl-
- SCHEMBL20604195
- DTXSID101179372
- 1-(2-bromophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
- MFCD06200972
-
- MDL: MFCD06200972
- Inchi: 1S/C12H11BrN2O2/c1-7-11(12(16)17)8(2)15(14-7)10-6-4-3-5-9(10)13/h3-6H,1-2H3,(H,16,17)
- InChI Key: ACBMQBBYLOEXOT-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N1C(C)=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 294.00039Da
- Monoisotopic Mass: 294.00039Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 235-237
- Boiling Point: 437.0±45.0 °C at 760 mmHg
- Flash Point: 218.1±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR14193-500mg |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
959578-21-3 | 500mg |
£143.00 | 2023-09-02 | ||
| Apollo Scientific | OR14193-1g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
959578-21-3 | 1g |
£189.00 | 2023-09-02 | ||
| Apollo Scientific | OR14193-5g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
959578-21-3 | 5g |
£522.00 | 2023-09-02 | ||
| TRC | B028955-250mg |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid |
959578-21-3 | 250mg |
$ 220.00 | 2022-06-07 | ||
| TRC | B028955-500mg |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid |
959578-21-3 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM371256-1g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
959578-21-3 | 95%+ | 1g |
$162 | 2024-07-18 | |
| Chemenu | CM371256-5g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
959578-21-3 | 95%+ | 5g |
$484 | 2024-07-18 | |
| abcr | AB256780-1 g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; . |
959578-21-3 | 95% | 1g |
€315.00 | 2023-04-27 | |
| abcr | AB256780-5 g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; . |
959578-21-3 | 95% | 5g |
€859.90 | 2023-04-27 | |
| abcr | AB256780-10 g |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, 95%; . |
959578-21-3 | 95% | 10g |
€1403.30 | 2023-04-27 |
1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
959578-21-3 (1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid) Related Products
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